3-(4-tert-butylphenyl)propan-1-amine hydrochloride
Description
“3-(4-tert-butylphenyl)propan-1-amine hydrochloride” is a chemical compound with the molecular formula C13H22ClN . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of “3-(4-tert-butylphenyl)propan-1-amine hydrochloride” consists of a tert-butyl group attached to a phenyl ring, which is further connected to a propan-1-amine .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-tert-butylphenyl)propan-1-amine hydrochloride involves the reaction of 4-tert-butylbenzaldehyde with nitroethane to form 1-(4-tert-butylphenyl)-2-nitropropene, which is then reduced to 3-(4-tert-butylphenyl)propan-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final compound.", "Starting Materials": [ "4-tert-butylbenzaldehyde", "Nitroethane", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 4-tert-butylbenzaldehyde and nitroethane in the presence of a base such as potassium hydroxide to form 1-(4-tert-butylphenyl)-2-nitropropene.", "Step 2: Reduction of 1-(4-tert-butylphenyl)-2-nitropropene using sodium borohydride in ethanol to form 3-(4-tert-butylphenyl)propan-1-amine.", "Step 3: Formation of the hydrochloride salt of 3-(4-tert-butylphenyl)propan-1-amine by reacting the amine with hydrochloric acid." ] } | |
CAS RN |
1158352-09-0 |
Product Name |
3-(4-tert-butylphenyl)propan-1-amine hydrochloride |
Molecular Formula |
C13H22ClN |
Molecular Weight |
227.8 |
Purity |
95 |
Origin of Product |
United States |
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